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Compound Focus: Tyrphostin 25

CAS No.: 118409-58-8

Cat. No.: S576127

Get Quote

The table below summarizes the fundamental properties of Tyrphostin 25 for your experimental records.

Property Description

CAS Number 118409-58-8 [1] [2] [3]

Molecular Formula C₁₀H₆N₂O₃ [2] [3] [4]

Molecular Weight 202.16 - 202.17 Da [2] [3] [4]

Purity ≥95% to >99% [2] [3] [4]

Appearance Yellow-orange solid [4]

Solubility Soluble in DMSO and 100% ethanol [3] [4] [5]

Storage & Handling Guidelines

Proper storage and handling are critical for maintaining the stability and activity of Tyrphostin 25.
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Aspect Recommendation

Long-Term Storage Store at ambient temperature (for the solid powder) [3] [4]. One supplier
suggests storage at +4°C [5].

Reconstituted
Solution

Prepare stock solutions in DMSO or ethanol [3] [4].

Solution Stability Make solutions fresh daily as the product is subject to oxidation [4].

Handling Keep the container tightly sealed and protected from light [4].

Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with Tyrphostin 25.

Problem Possible Cause Solution

Unexpected lack of
inhibitory effect

Degradation of compound

due to oxidation or use of an
old stock solution.

Prepare a fresh stock solution daily from

powder stored correctly [4].

Low solubility in
aqueous buffers

Directly adding powder to
aqueous solution.

First dissolve the powder in DMSO to create a
concentrated stock (e.g., 10-100 mM), then

dilute into your aqueous assay buffer [3] [4].

High background
toxicity in cell
cultures

The concentration of DMSO

from the stock solution is too
high.

Ensure the final concentration of DMSO in

your cell culture medium is ≤0.1% to avoid
solvent toxicity.

Experimental Protocol: Inhibiting ATP-Stimulated DNA
Synthesis
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This protocol is adapted from a study investigating the role of tyrosine kinases in ATP-mediated proliferation

of vascular smooth muscle cells [6]. It demonstrates a key application of Tyrphostin 25.

1. Aim: To assess the inhibitory effect of Tyrphostin 25 on ATP-stimulated DNA synthesis and cell

proliferation.

2. Materials and Reagents:

Cell line: Rat Aorta Smooth Muscle Cells (RASMC).

Tyrphostin 25: Prepare a fresh stock solution in DMSO (e.g., 10 mM).
Extracellular ATP.

[³H]-thymidine or a suitable cell proliferation assay kit.

3. Experimental Workflow:

The following diagram outlines the key steps of the experimental procedure.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1909538/
https://www.smolecule.com/products/s576127?utm_src=pdf-body
https://www.smolecule.com/products/s576127?utm_src=pdf-body
https://www.smolecule.com/products/s576127?utm_src=pdf-body
https://www.smolecule.com/products/s576127?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment

Plate Rat Aorta
Smooth Muscle Cells (RASMC)

Pre-treat cells with
Tyrphostin 25 (e.g., 10 µM)

Stimulate with ATP
(10 µM for DNA synthesis)

Run Control: Check basal DNA synthesis
with Tyrphostin 25 alone

In parallel

Measure DNA Synthesis
([³H]-thymidine incorporation)
OR Measure Cell Proliferation

(Cell counting after 72h)

Analyze Data

Click to download full resolution via product page

4. Key Findings from Literature:

Dosage: Tyrphostin 25 at 10 µM effectively inhibited ATP-stimulated DNA synthesis and the increase

in cell number after 72 hours [6].
Specificity: The same study confirmed that Tyrphostin 25 did not affect ATP-induced calcium influx

or inositol phosphate production, indicating its specific action on tyrosine kinase-dependent mitogenic
pathways [6].
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Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Tyrphostin 25? A1: Tyrphostin 25 is a cell-permeable,

reversible, and competitive inhibitor that primarily targets the substrate binding site of protein tyrosine

kinases (PTKs), including the Epidermal Growth Factor Receptor (EGFR) with an IC₅₀ of ~3 µM [2] [3].

Q2: Does Tyrphostin 25 affect any other enzymes besides receptor tyrosine kinases? A2: Yes, research

indicates that Tyrphostin 25 can also inhibit the GTPase activity of transducin and other GTP-utilizing

enzymes, so its effects may not be limited solely to tyrosine kinases [2].

Q3: Why is it crucial to protect Tyrphostin 25 from light? A3: While the exact photodegradation pathway

isn't detailed, the precaution to "protect from light" is explicitly stated [4]. This is a common requirement for

light-sensitive compounds, which can decompose and lose potency when exposed to light.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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